1-(3-Aminophenyl)-3-azabicyclo[3.1.0]hexane-2,4-dione

• Molecular Formula: C11H10N2O2
• Molecular Weight: 202.21 g/mol
• IUPAC Name: 1-(3-aminophenyl)-3-azabicyclo[3.1.0]hexane-2,4-dione
• InChI: InChI=1S/C11H10N2O2/c12-7-3-1-2-6(4-7)11-5-8(11)9(14)13-10(11)15/h1-4,8H,5,12H2,(H,13,14,15)
• InChI Key: MEPIYVVENHNTSH-UHFFFAOYSA-N
• Canonical SMILES: C1C2C1(C(=O)NC2=O)C3=CC(=CC=C3)N

Description

1-(3-Aminophenyl)-3-azabicyclo[3.1.0]hexane-2,4-dione is a useful research compound. Its molecular formula is C11H10N2O2 and its molecular weight is 202.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Following the procedure of Example 1, 600 mg of 1-(3-nitrophenyl)-3-azabicyclo[3.1.0]hexane-2,4-dione are dissolved in 30 ml of ethanol and reduction is carried out with hydrogen in the presence of 60 mg of 5% palladium/carbon. When the hydrogenation is complete, the mixture is diluted with ethanol and the catalyst is removed by filtration over HYFLO-Super-Cel®. The solvent is stripped off in vacuo and the residue is recrystallised from a mixture of ethyl acetate/petroleum ether, affording the title compound in the form of pale pink crystals with m.p. 135°-137° C. and an Rf value of 0.47 on thin-layer silica gel plates in the system methylene chloride/methanol (10:1), or 0.52 in methylene chloride/methanol/glacial acetic acid (40:5:1).